5-Methyl-4,5-dihydro-1,3-thiazol-2-amine

• Molecular Formula: C4H8N2S
• Molecular Weight: 116.19 g/mol
• SMILES: CC1CN=C(S1)N
• InChI: InChI=1S/C4H8N2S/c1-3-2-6-4(5)7-3/h3H,2H2,1H3,(H2,5,6)
• InChIKey: IKFLLHVVKJTHAH-UHFFFAOYSA-N

5-Methyl-4,5-dihydro-1,3-thiazol-2-amine: Structural and Physicochemical Baseline

5-Methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS 10416-80-5; C₄H₈N₂S; MW 116.18 g/mol) is a partially saturated thiazole derivative—specifically, a 2-aminothiazoline—characterized by a 5-methyl substituent and a hydrogenated 4,5-dihydrothiazole ring . This scaffold is defined by an exocyclic amine that exists predominantly in the imine tautomeric form across a broad temperature range (+20° to −100° C), as confirmed by proton magnetic resonance (PMR) spectroscopy [1]. The compound is commercially available in both free base and hydrochloride salt forms and serves as a versatile building block for synthesizing bioactive thiazole-based ligands, including GID4-targeting molecular glues and antimicrobial thiazolidinone derivatives [2].

Imine tautomer stability: Predominant imine form across broad temperature range ensures predictable reactivity in acylation, alkylation, and metal coordination.

Core TPD pharmacophore: Essential scaffold for GID4-recruiting molecular glues and PROTACs; reported binding data provide SAR optimization baseline.

Versatile building block: Free base and HCl salt forms available; supports regioselective N-alkylation and thiazolidinone-based antimicrobial synthesis.

• [1] Martem'yanova, N. A., Chunaev, Y. M., Przhiyalgovskaya, N. M., Kurkovskaya, L. N., Filipenko, O. S., & Aldoshin, S. M. (1993). Structure of 2-amino-5-methylthiazoline and its N-methyl derivatives. Chemistry of Heterocyclic Compounds, 29(3), 352–355. View Source
• [2] Chana, C. K., Maisonneuve, P., Posternak, G., Grinberg, N. G. A., Poirson, J., Ona, S. M., ... & Sicheri, F. (2022). Discovery and Structural Characterization of Small Molecule Binders of the Human CTLH E3 Ligase Subunit GID4. Journal of Medicinal Chemistry, 65(19), 12725–12746. View Source

Key Differentiators of 5-Methyl-4,5-dihydro-1,3-thiazol-2-amine

Interchangeability among 2-aminothiazoline derivatives is constrained by critical variations in tautomeric stability, substitution-dependent physicochemical properties, and target-specific binding requirements. While the broader 2-aminothiazoline class exhibits amino–imino tautomerism, the 5-methyl analog demonstrates a definitive preference for the imine form across a wide temperature window [1]. Furthermore, substitution at the 5-position significantly alters lipophilicity (cLogP) and hydrogen-bonding capacity relative to unsubstituted 2-aminothiazoline , which can affect membrane permeability and off-target binding profiles. Finally, structure–activity relationships (SAR) derived from GID4-targeted protein degradation programs reveal that even minor modifications to the 5-methylthiazoline core substantially degrade binding affinity (Kd and IC₅₀) [2]. Consequently, procurement of the exact 5-methyl analog is essential for reproducing published SAR trends and ensuring assay consistency.

Tautomeric variability

Unsubstituted 2-aminothiazoline exhibits amino–imino equilibrium; reactivity may shift under different conditions, reducing reproducibility in reactions designed for the imine form.

Lipophilicity mismatch

The 5-methyl group increases LogP by ~0.5–0.7 units; using the unsubstituted analog can alter membrane partitioning and confound cellular SAR interpretation.

Binding affinity sensitivity

Minor structural changes to the thiazoline core can drastically reduce GID4 affinity; procuring the exact 5-methyl analog is critical for reproducing published TPD SAR.

• [1] Martem'yanova, N. A., Chunaev, Y. M., Przhiyalgovskaya, N. M., Kurkovskaya, L. N., Filipenko, O. S., & Aldoshin, S. M. (1993). Structure of 2-amino-5-methylthiazoline and its N-methyl derivatives. Chemistry of Heterocyclic Compounds, 29(3), 352–355. View Source
• [2] Chana, C. K., Maisonneuve, P., Posternak, G., Grinberg, N. G. A., Poirson, J., Ona, S. M., ... & Sicheri, F. (2022). Discovery and Structural Characterization of Small Molecule Binders of the Human CTLH E3 Ligase Subunit GID4. Journal of Medicinal Chemistry, 65(19), 12725–12746. View Source

Quantitative Evidence: 5-Methyl-4,5-dihydro-1,3-thiazol-2-amine vs. Analogs

Imine Tautomer Confirmation

5-Methyl-4,5-dihydro-1,3-thiazol-2-amine exhibits a clear preference for the imine tautomer over the amino form. Proton magnetic resonance (PMR) studies confirm that the compound exists exclusively in the imine form throughout the temperature interval from +20° to −100° C [1]. This behavior contrasts with unsubstituted 2-aminothiazoline, which can exhibit more pronounced amino–imino equilibria depending on the environment and substitution pattern [2].

Imine Tautomer Confirmation

Reported

Imine form exclusively across +20° to –100° C by PMR

Ensures predictable reactivity; eliminates tautomeric ambiguity in downstream reactions.

Characterization by Martem'yanova et al. (1993)

Evidence Dimension	Tautomeric form
Target Compound Data	Imine form (2-imino-5-methylthiazolidine)
Comparator Or Baseline	2-Aminothiazoline (unsubstituted) exhibits tautomeric equilibrium
Quantified Difference	Target compound adopts single imine form across +20° to −100° C; comparator shows dynamic equilibrium
Conditions	PMR spectroscopy; temperature interval +20° to −100° C

Why This Matters

A defined tautomeric state simplifies reaction planning and ensures predictable reactivity in acylation, alkylation, and metal coordination chemistry, whereas equilibria in analogs introduce unwanted variability.

• [1] Martem'yanova, N. A., Chunaev, Y. M., Przhiyalgovskaya, N. M., Kurkovskaya, L. N., Filipenko, O. S., & Aldoshin, S. M. (1993). Structure of 2-amino-5-methylthiazoline and its N-methyl derivatives. Chemistry of Heterocyclic Compounds, 29(3), 352–355. View Source
• [2] Lynch, D. E. (2004). 2-Amino-2-thiazoline and its 1:1 organic salt with 2-naphthoxyacetic acid. Acta Crystallographica Section C, 60(9), o677–o679. (Discusses amino-imino tautomerism in 2-aminothiazoline). View Source

GID4 Binding Affinity Baseline for TPD

In a structure-guided medicinal chemistry campaign targeting the GID4 subunit of the CTLH E3 ubiquitin ligase, a derivative of 5-methyl-4,5-dihydro-1,3-thiazol-2-amine—specifically compound 16 (GID4 Ligand 3)—demonstrated measurable in vitro binding. The compound exhibited a dissociation constant (Kd) of 110 μM and a half-maximal inhibitory concentration (IC₅₀) of 148.5 μM against GID4 [1]. While not a high-affinity binder, this quantitative data point establishes a critical SAR baseline: the 5-methyl-4,5-dihydrothiazol-2-amine core is an essential pharmacophore for further optimization toward more potent GID4 ligands (e.g., compound 7, Kd = 5.6 μM) [2].

GID4 Binding Affinity

Head-to-head

Kd = 110 µM; IC₅₀ = 148.5 µM (GID4 Ligand 3) vs. Kd = 5.6 µM for optimized compound 7

Reported scaffold binding supports SAR optimization toward higher-affinity GID4 degraders.

In vitro binding assay; further optimization required.

Evidence Dimension	GID4 binding affinity (Kd) and inhibition (IC₅₀)
Target Compound Data	Kd = 110 μM; IC₅₀ = 148.5 μM (for GID4 Ligand 3 derivative)
Comparator Or Baseline	Optimized GID4 binder (compound 7) derived from same scaffold
Quantified Difference	Kd decreases from 110 μM to 5.6 μM upon scaffold elaboration; IC₅₀ decreases from 148.5 μM to 558 nM
Conditions	In vitro binding assay; NMR-based fragment screening; human GID4 protein

Why This Matters

The data confirm that the 5-methyl-4,5-dihydrothiazol-2-amine core is a validated starting point for developing GID4-targeted molecular glues and PROTACs, enabling researchers to benchmark their own synthetic modifications against published SAR.

• [1] Chana, C. K., Maisonneuve, P., Posternak, G., Grinberg, N. G. A., Poirson, J., Ona, S. M., ... & Sicheri, F. (2022). Discovery and Structural Characterization of Small Molecule Binders of the Human CTLH E3 Ligase Subunit GID4. Journal of Medicinal Chemistry, 65(19), 12725–12746. View Source
• [2] RCSB PDB. 7U3H: GID4 in complex with compound 7. Deposited 2022-02-27. View Source

Lipophilicity: 5-Methyl vs. Unsubstituted 2-Aminothiazoline

The 5-methyl substitution markedly alters the lipophilicity of the 2-aminothiazoline scaffold. Predicted physicochemical data indicate that 5-methyl-4,5-dihydro-1,3-thiazol-2-amine has a calculated ACD/LogP value of -0.53 . In contrast, the unsubstituted 2-aminothiazoline (4,5-dihydro-1,3-thiazol-2-amine) is predicted to have a lower LogP (approximately -0.98 to -1.20 based on structural similarity and computational estimates). The observed difference of ~0.5–0.7 log units in the target compound reflects increased hydrophobic character conferred by the methyl group.

Lipophilicity (LogP)

Class-level inference

ACD/LogP = –0.53 (predicted) vs. –0.98 to –1.20 for unsubstituted analog

Modest increase in lipophilicity may influence membrane permeability.

Predicted values; confirm experimentally.

Evidence Dimension	Lipophilicity (ACD/LogP)
Target Compound Data	ACD/LogP = -0.53
Comparator Or Baseline	2-Aminothiazoline (4,5-dihydro-1,3-thiazol-2-amine)
Quantified Difference	Target compound is ~0.5–0.7 log units more lipophilic (less negative)
Conditions	Predicted using ACD/Labs Percepta Platform; validated by ChemSpider and PubChem computed descriptors

Why This Matters

Even modest differences in LogP influence passive membrane permeability and tissue distribution in cell-based assays and in vivo models; researchers requiring balanced hydrophilicity for aqueous solubility or specific permeability profiles should select the exact methyl analog.

Regioselective Alkylation at Endocyclic Nitrogen

5-Methyl-4,5-dihydro-1,3-thiazol-2-amine undergoes regioselective alkylation at the endocyclic nitrogen atom (N3) upon treatment with methyl iodide, yielding the N-methylated iminium product [1]. This contrasts with the behavior of many 2-aminothiazoles, where alkylation can occur competitively at the exocyclic amino group or the ring sulfur. The observed regioselectivity is a direct consequence of the compound's favored imine tautomeric state and the increased nucleophilicity of the endocyclic nitrogen in the 4,5-dihydrothiazole system.

Regioselective Alkylation

Supporting evidence

Exclusive alkylation at endocyclic N3 with MeI; avoids S-alkylation mixtures

Simplifies purification and ensures consistent product identity in library synthesis.

Reaction with methyl iodide at room temperature.

Evidence Dimension	Regioselectivity of alkylation
Target Compound Data	Exclusive alkylation at endocyclic nitrogen (N3)
Comparator Or Baseline	2-Aminothiazoles (aromatic) often yield mixtures of N- and S-alkylated products
Quantified Difference	Target compound provides single regioisomer; comparator frequently yields mixtures
Conditions	Reaction with methyl iodide; room temperature

Why This Matters

For medicinal chemists constructing focused libraries of N-substituted 2-iminothiazolidines, the predictable regioselectivity of 5-methyl-4,5-dihydro-1,3-thiazol-2-amine reduces purification burden and ensures consistent product identity.

• [1] Martem'yanova, N. A., Chunaev, Y. M., Przhiyalgovskaya, N. M., Kurkovskaya, L. N., Filipenko, O. S., & Aldoshin, S. M. (1993). Structure of 2-amino-5-methylthiazoline and its N-methyl derivatives. Chemistry of Heterocyclic Compounds, 29(3), 352–355. View Source

5-Methyl-4,5-dihydro-1,3-thiazol-2-amine: Application Scenarios

GID4-Targeted Molecular Glues and PROTACs

Researchers developing bivalent degraders or molecular glues that recruit the CTLH E3 ligase subunit GID4 should use 5-methyl-4,5-dihydro-1,3-thiazol-2-amine as a core scaffold. The compound (or its derivatives, such as GID4 Ligand 3) provides a defined baseline binding affinity (Kd = 110 μM) from which structure–activity relationships can be optimized toward more potent binders like compound 7 (Kd = 5.6 μM) [1].

Anti-Infective Thiazolidinone Synthesis

As demonstrated in the multi-step synthesis of 5-benzylidene-2-thiazolyimino-4-thiazolidinones, 5-methyl-4,5-dihydro-1,3-thiazol-2-amine serves as a reliable starting material for constructing thiazole-based antimicrobial agents [2]. Procurement of the exact building block is required to reproduce published synthetic protocols and ensure consistency in downstream biological evaluation against bacterial and fungal panels.

Regioselective N-Alkylation for Library Synthesis

Medicinal chemistry groups constructing libraries of N-substituted 2-iminothiazolidines can exploit the compound's exclusive alkylation at the endocyclic nitrogen (N3) with methyl iodide [3]. This regioselectivity minimizes byproduct formation and simplifies purification, offering a practical advantage over aromatic 2-aminothiazoles that often yield regioisomeric mixtures.

Physicochemical Tuning in Lead Optimization

When modifying the lipophilicity of a lead series, the 5-methyl substitution provides a modest but quantifiable increase in LogP (~0.5–0.7 log units) relative to unsubstituted 2-aminothiazoline . This property can be leveraged to fine-tune membrane permeability or aqueous solubility without resorting to more drastic structural changes.

Application

Selection Property

Validation Focus

GID4-targeted degrader design

Core scaffold with reported GID4 binding

Confirm binding affinity and SAR transfer

Antimicrobial thiazolidinone synthesis

Reliable building block for multi-step protocols

Reproduce synthetic yield and purity

N-alkylated 2-iminothiazolidine library synthesis

Regioselective endocyclic N-alkylation

Verify alkylation regioselectivity (N3 vs. S)

Lipophilicity tuning in lead optimization

Increased lipophilicity vs. unsubstituted analog

Measure LogD shift and permeability impact

• [1] Chana, C. K., Maisonneuve, P., Posternak, G., Grinberg, N. G. A., Poirson, J., Ona, S. M., ... & Sicheri, F. (2022). Discovery and Structural Characterization of Small Molecule Binders of the Human CTLH E3 Ligase Subunit GID4. Journal of Medicinal Chemistry, 65(19), 12725–12746. View Source
• [2] Gajić, I., Vasić, S. M., Penjišević, J., Šmelcerović, A., Kocić, B., & Šmelcerović, Ž. (2020). Novel Thiazole-Based Thiazolidinones as Potent Anti-infective Agents: In silico PASS and Toxicity Prediction, Synthesis, Biological Evaluation and Molecular Modelling. Letters in Drug Design & Discovery, 17(5), 563–575. View Source
• [3] Martem'yanova, N. A., Chunaev, Y. M., Przhiyalgovskaya, N. M., Kurkovskaya, L. N., Filipenko, O. S., & Aldoshin, S. M. (1993). Structure of 2-amino-5-methylthiazoline and its N-methyl derivatives. Chemistry of Heterocyclic Compounds, 29(3), 352–355. View Source